3-[5-hydroxy-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]-3-oxopropanenitrile

• IUPAC Name: 3-[5-hydroxy-3-phenyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C13H10F3N3O2/c14-13(15,16)12(21)8-10(9-4-2-1-3-5-9)18-19(12)11(20)6-7-17/h1-5,21H,6,8H2
• InChI Key: WYIONPMUPCJBFP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NN(C1(C(F)(F)F)O)C(=O)CC#N)C2=CC=CC=C2
• Molecular Formula: C13H10F3N3O2
• Molecular Weight: 297.23 g/mol

Description

3-[5-hydroxy-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]-3-oxopropanenitrile is a useful research compound. Its molecular formula is C13H10F3N3O2 and its molecular weight is 297.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 297.07251106 g/mol and the complexity rating of the compound is 503. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Multicomponent Reactions and Compound Synthesis

3-[5-hydroxy-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]-3-oxopropanenitrile is involved in multicomponent reactions for the synthesis of complex compounds. Ryzhkova et al. (2023) explored its utility in creating chromeno[2,3-b]pyridine derivatives, highlighting its role in producing compounds with potential industrial, biological, and medicinal applications (Ryzhkova et al., 2023).

Structural Analysis and Properties

The compound has been a subject of structural analysis and property assessment. Martins et al. (2010) conducted X-ray diffractometry and computational investigations on similar compounds to understand their molecular structure and electron delocalization, which are crucial for understanding their reactivity and potential applications in various fields (Martins et al., 2010).

Applications in Catalysis

Its derivatives have been used in catalytic processes. For instance, Safaei‐Ghomi et al. (2015) demonstrated the use of ZnFe2O4 nanoparticles as a catalyst for the synthesis of propanedinitriles and pyrazoles derivatives, showcasing the compound's role in facilitating environmentally friendly and efficient chemical reactions (Safaei‐Ghomi et al., 2015).

Antimicrobial and Anticancer Potential

Some studies have explored the potential biomedical applications of derivatives of this compound. Metwally et al. (2016) investigated the synthesis and anticancer activity of related compounds, suggesting their potential in developing new therapeutic agents (Metwally et al., 2016). Additionally, El‐Mekabaty et al. (2016) synthesized new compounds with the pyrazole core for antioxidant applications, indicating its utility in developing agents with health benefits (El‐Mekabaty et al., 2016).

Corrosion Inhibition

The compound and its derivatives have been studied for their potential as corrosion inhibitors. Ansari et al. (2016) examined pyrazolone derivatives for protecting steel in acidic conditions, demonstrating its utility in industrial applications (Ansari et al., 2016).